Cas no 952182-98-8 (1-(2-Methyl-1,3-benzoxazol-7-yl)-1-ethanone)

• Product Name: 1-(2-Methyl-1,3-benzoxazol-7-yl)-1-ethanone
• CAS No: 952182-98-8
• MF: C₁₀H₉NO₂
• MW: 175.183962583542
• MDL: MFCD09152710
• CID: 3047264
• PubChem ID: 24213755
• Update Time: 2025-04-21

1-(2-Methyl-1,3-benzoxazol-7-yl)-1-ethanone Chemical and Physical Properties

Names and Identifiers

• 1-(2-Methyl-1,3-benzoxazol-7-yl)-1-ethanone
• DTXSID201292468
• 1-(2-Methylbenzo[d]oxazol-7-yl)ethanone
• 1-(2-methyl-1,3-benzoxazol-7-yl)ethanone
• CNB18298
• MFCD09152710
• 1-(2-Methyl-7-benzoxazolyl)ethanone
• AB-0718
• AKOS005071531
• 952182-98-8
• 1-(2-methyl-1,3-benzoxazol-7-yl)ethan-1-one

• MDL： MFCD09152710
• Inchi： 1S/C10H9NO2/c1-6(12)8-4-3-5-9-10(8)13-7(2)11-9/h3-5H,1-2H3
• InChI Key： QHKORIZTRRKXFC-UHFFFAOYSA-N
• SMILES： O1C(C)=NC2=CC=CC(C(C)=O)=C12

Computed Properties

• Exact Mass: 175.063328530g/mol
• Monoisotopic Mass: 175.063328530g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 43.1Ų

Experimental Properties

• Melting Point: 88-100°

1-(2-Methyl-1,3-benzoxazol-7-yl)-1-ethanone Security Information

• HazardClass：IRRITANT
• Storage Condition：Sealed in dry,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazoles Benzoxazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazoles